Cas no 952977-87-6 (2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide
• CAS No: 952977-87-6
• MF: C₁₉H₁₇FN₂O₂
• MW: 324.348888158798
• CID: 5851461
• PubChem ID: 16878795
• Update Time: 2025-06-11

2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 952977-87-6
• F5001-0567
• 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-phenylethyl)acetamide
• 2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-phenethylacetamide
• AKOS024487052
• 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide

• Inchi： 1S/C19H17FN2O2/c20-16-8-6-15(7-9-16)18-12-17(22-24-18)13-19(23)21-11-10-14-4-2-1-3-5-14/h1-9,12H,10-11,13H2,(H,21,23)
• InChI Key： LAMFRAPTYNMPGD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CC(NCCC2C=CC=CC=2)=O)=NO1

Computed Properties

• Exact Mass: 324.12740595g/mol
• Monoisotopic Mass: 324.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide

Introduction to 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide (CAS No. 952977-87-6) and Its Emerging Applications in Chemical Biology

The compound 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide (CAS No. 952977-87-6) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural framework, combining an oxazole ring with a fluorophenyl substituent and an N-(2-phenylethyl)acetamide moiety, positions it as a versatile scaffold for exploring novel biological activities. This introduction delves into the structural features of this compound, its synthetic considerations, and its relevance to contemporary research, particularly in the context of developing innovative therapeutic agents.

The molecular structure of 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide is characterized by a central oxazole ring, which is a heterocyclic compound containing one oxygen and one sulfur atom in its five-membered aromatic ring. The presence of the 4-fluorophenyl group at the 2-position of the oxazole ring introduces a fluorine atom, a common pharmacophore known for its ability to modulate metabolic stability, binding affinity, and receptor interaction. The N-(2-phenylethyl)acetamide side chain adds another layer of complexity, potentially influencing solubility, bioavailability, and target specificity. This combination of structural elements makes the compound an attractive candidate for further investigation.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a 4-fluorophenyl group into the oxazole scaffold has been shown to enhance these activities by improving interactions with biological targets. For instance, studies have demonstrated that fluorinated aromatic compounds can increase binding affinity to enzymes and receptors by influencing hydrophobic interactions and electronic properties. The N-(2-phenylethyl)acetamide moiety further contributes to this by providing a hydrogen bond acceptor site, which can be crucial for target recognition.

The synthesis of 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide involves several key steps that require careful optimization to ensure high yield and purity. One common approach involves the condensation of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of a base catalyst to form the oxazole core. Subsequent functionalization at the 3-position of the oxazole ring with an N-substituted acetamide derivative completes the structure. The choice of reagents and reaction conditions is critical to achieving the desired product without unwanted side reactions.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in introducing fluorinated aromatic groups into heterocyclic systems. Additionally, computational methods are increasingly being employed to predict optimal reaction pathways and minimize trial-and-error experimentation. These innovations not only improve synthetic efficiency but also open new possibilities for exploring diverse structural analogs.

Beyond its synthetic significance, 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide has garnered attention for its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, it has shown promise in inhibiting kinases involved in cancer progression by modulating their catalytic activity through interactions with key residues. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders.

The role of computational chemistry in evaluating the biological potential of 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-(2-phenylethyl)acetamide cannot be overstated. Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations help identify key binding sites and optimize lead structures for improved potency and selectivity. Additionally, virtual screening techniques have enabled researchers to rapidly assess thousands of compounds against large databases of biological targets, streamlining the drug discovery process.

One particularly exciting area of research involves using 2-5-(4-fluorophenyl)-1,2-o xazol -3 - yl - N - ( 2 - phen yle th yl ) ac et am ide as a tool compound in chemical biology studies. By designing derivatives with specific modifications, researchers can probe the mechanisms underlying various biological processes. For instance, introducing fluorescent tags allows for real-time visualization of cellular interactions using advanced imaging techniques. Such tools are invaluable for understanding complex signaling pathways and developing targeted therapies.

The future prospects for CAS No 95 2977 - 87 - 6 are promising as more research unfolds on its properties and applications. Continued exploration into its biological activities will likely uncover new therapeutic opportunities across multiple disease areas. Furthermore p>